Cas no 2171848-12-5 (1-(benzenesulfonyl)-5-(benzyloxy)-3-iodo-1H-indole)

• Product Name: 1-(benzenesulfonyl)-5-(benzyloxy)-3-iodo-1H-indole
• CAS No: 2171848-12-5
• MF: C₂₁H₁₆INO₃S
• MW: 489.32611656189
• CID: 6518567
• PubChem ID: 129320121
• Update Time: 2025-10-29

1-(benzenesulfonyl)-5-(benzyloxy)-3-iodo-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-5-(benzyloxy)-3-iodo-1H-indole

• Inchi： 1S/C21H16INO3S/c22-20-14-23(27(24,25)18-9-5-2-6-10-18)21-12-11-17(13-19(20)21)26-15-16-7-3-1-4-8-16/h1-14H,15H2
• InChI Key： GIVKODZVGGDMCD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=C(C2=CC(=CC=C12)OCC1C=CC=CC=1)I)(=O)=O

Additional information on 1-(benzenesulfonyl)-5-(benzyloxy)-3-iodo-1H-indole

Introduction to 1-(Benzenesulfonyl)-5-(Benzyloxy)-3-Iodo-1H-Indole (CAS No. 2171848-12-5)

1-(Benzenesulfonyl)-5-(Benzyloxy)-3-Iodo-1H-Indole, with the CAS number 2171848-12-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzene sulfonyl group, a benzyloxy substituent, and an iodine atom attached to an indole core. These functional groups contribute to the compound's diverse biological activities and potential therapeutic applications.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in natural products and synthetic compounds with a wide range of biological activities. The presence of the benzenesulfonyl group enhances the compound's stability and solubility, while the benzyloxy substituent can influence its lipophilicity and cellular permeability. The iodine atom, a halogen with unique electronic properties, can modulate the compound's reactivity and binding affinity to various biological targets.

In recent years, 1-(Benzenesulfonyl)-5-(Benzyloxy)-3-Iodo-1H-Indole has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its anti-cancer properties. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

Beyond its anti-cancer potential, 1-(Benzenesulfonyl)-5-(Benzyloxy)-3-Iodo-1H-Indole has also been investigated for its anti-inflammatory and neuroprotective properties. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has shown promise in protecting neurons from oxidative stress and neurodegeneration, making it a potential candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of 1-(Benzenesulfonyl)-5-(Benzyloxy)-3-Iodo-1H-Indole typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the indole core through a Fischer indole synthesis or a related method, followed by the introduction of the benzenesulfonyl, benzyloxy, and iodine substituents through selective functional group transformations. The synthetic route is designed to maximize yield and purity while minimizing side reactions.

In terms of pharmacokinetics, preliminary studies have indicated that 1-(Benzenesulfonyl)-5-(Benzyloxy)-3-Iodo-1H-Indole has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate. However, further optimization may be necessary to enhance these properties for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Benzenesulfonyl)-5-(Benzyloxy)-3-Iodo-1H-Indole. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. The compound's ability to target multiple biological pathways simultaneously makes it an attractive candidate for combination therapy approaches in oncology and other disease areas.

In conclusion, 1-(Benzenesulfonyl)-5-(Benzyloxy)-3-Iodo-1H-Indole (CAS No. 2171848-12-5) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds great promise for advancing the treatment of various diseases.